5-(Hydroxycyclopentyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(1-hydroxycyclopentyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C9H12N2O3/c10-8(12)6-5-7(14-11-6)9(13)3-1-2-4-9/h5,13H,1-4H2,(H2,10,12)
• InChI Key: QXHWPKUKZLPMCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC(=NO2)C(=O)N)O
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol

Description

Isoxazole is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions. It’s an important family of compounds due to its wide spectrum of biological activities and therapeutic potential. The compound “5-(Hydroxycyclopentyl)isoxazole-3-carboxamide” is a derivative of isoxazole.

Synthesis Analysis

Isoxazole derivatives can be synthesized through various methods. One common method is the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds. Another method involves the reaction of N-hydroxyl-4-toluenesulfonamide with α,β-unsaturated carbonyl compounds. These methods have been improved and modernized over time to solve specific practical problems and expand the possibilities of organic synthesis.

Molecular Structure Analysis

The molecular structure of isoxazole derivatives, including “5-(Hydroxycyclopentyl)isoxazole-3-carboxamide”, can be analyzed using various techniques such as IR, 1H NMR, 13C NMR, CHN analysis, and single-crystal X-ray Crystallography.

Chemical Reactions Analysis

Isoxazole derivatives have shown moderate to potent activities against COX enzymes. The substitution of various groups on the isoxazole ring imparts different activity. For example, the 3,4-dimethoxy substitution on the first phenyl ring and the Cl atom on the other phenyl pushed the 5-methyl-isoxazole ring toward the secondary binding pocket and created ideal binding interactions with the COX-2 enzyme.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-(Hydroxycyclopentyl)isoxazole-3-carboxamide” can be analyzed using density functional theory (DFT) analysis. This analysis can study the electronic structure of molecules and analyze chemical reactivity descriptors such as hardness, Mulliken electronegativity, chemical potential, and electrophilicity.

Mechanism of Action

The mechanism of action of isoxazole derivatives can be studied using molecular docking studies. These studies can identify the possible binding interactions between these compounds and their biological targets.

Future Directions

The future directions in the field of isoxazole derivatives include the development of new eco-friendly synthetic strategies. It’s also important to unleash new synthetic strategies and design new isoxazole derivatives based on the most recent knowledge emerging from the latest research.